Cas no 1093490-27-7 (Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester)

• Product Name: Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester
• CAS No: 1093490-27-7
• MF: C₈H₁₇F₂O₄P
• MW: 246.188750982285
• CID: 5166555
• Update Time: 2025-06-08

Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester

• Inchi： 1S/C8H17F2O4P/c1-5-13-15(12,14-6-2)8(9,10)7(3,4)11/h11H,5-6H2,1-4H3
• InChI Key： TYDICDOGBPABOF-UHFFFAOYSA-N
• SMILES： P(C(F)(F)C(O)(C)C)(=O)(OCC)OCC

Additional information on Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester

Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester (CAS No. 1093490-27-7): A Comprehensive Overview

Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester, identified by its CAS number 1093490-27-7, is a specialized organophosphorus compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester consists of a phosphonate group linked to a 1,1-difluoro-2-hydroxy-2-methylpropyl moiety, with diethyl ester functionality. This configuration imparts distinct chemical and physical properties to the compound, including high reactivity and solubility in polar solvents. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it an attractive scaffold for drug design.

In recent years, the pharmaceutical industry has seen a surge in the exploration of phosphonate-containing compounds due to their broad-spectrum biological activities. Phosphonates are known for their ability to chelate metal ions and interfere with enzyme functions, which has led to their incorporation into antiviral, anticancer, and anti-inflammatory drugs. Among these compounds, Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester has been studied for its potential applications in inhibiting metal-dependent enzymes and as a precursor for more complex pharmacophores.

One of the most compelling aspects of this compound is its role in the development of metal chelating agents. Metal ions such as iron and copper are essential for various biological processes but can become toxic when present in excessive amounts. Phosphonates have been shown to effectively sequester these metals, thereby preventing their participation in harmful reactions. The unique structure of Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester allows it to form stable complexes with metal ions while maintaining good bioavailability.

Furthermore, the fluorine atoms in the molecule contribute to its stability and resistance to metabolic degradation. This property is particularly important in drug development, where prolonged half-life can lead to improved therapeutic efficacy. The diethyl ester group also enhances solubility in lipophilic environments, facilitating better absorption and distribution within the body.

Recent studies have highlighted the potential of Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester as a lead compound for the development of novel antibiotics. The ability of phosphonates to disrupt bacterial cell wall synthesis has been exploited in several antimicrobial agents. The structural features of this compound make it a promising candidate for further investigation into its antibacterial properties.

In materials science, this compound has been explored for its potential applications in corrosion inhibition and surface modification. Phosphonates are known to form protective layers on metal surfaces when applied as coatings or additives. The unique combination of functional groups in Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester allows it to adhere strongly to metal substrates while providing additional benefits such as anti-fouling properties.

The synthesis of Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule adds complexity to the synthetic process but also enhances the overall utility of the compound. Advanced synthetic techniques such as fluorination reactions have been employed to achieve high yields and purity levels.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated through various toxicological studies. Preliminary data suggest that Phosphonic acid, P-(1,1-difluoro-2-hydroxy-2-methylpropyl)-, diethyl ester exhibits low toxicity at therapeutic concentrations but may require further investigation to fully understand its long-term effects. As with any novel compound entering the pharmaceutical arena